N-(2-(3-oxo-5,6,7,8-tetrahydrocinnolin-2(3H)-yl)ethyl)-2,3-dihydrobenzofuran-5-sulfonamide

• IUPAC Name: N-[2-(3-oxo-5,6,7,8-tetrahydrocinnolin-2-yl)ethyl]-2,3-dihydro-1-benzofuran-5-sulfonamide
• InChI: InChI=1S/C18H21N3O4S/c22-18-12-13-3-1-2-4-16(13)20-21(18)9-8-19-26(23,24)15-5-6-17-14(11-15)7-10-25-17/h5-6,11-12,19H,1-4,7-10H2
• InChI Key: GVMUCHBXJKGSAY-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=NN(C(=O)C=C2C1)CCNS(=O)(=O)C3=CC4=C(C=C3)OCC4
• Molecular Formula: C18H21N3O4S
• Molecular Weight: 375.4 g/mol

Description

N-(2-(3-oxo-5,6,7,8-tetrahydrocinnolin-2(3H)-yl)ethyl)-2,3-dihydrobenzofuran-5-sulfonamide is a useful research compound. Its molecular formula is C18H21N3O4S and its molecular weight is 375.44. The purity is usually 95%.
BenchChem offers high-quality N-(2-(3-oxo-5,6,7,8-tetrahydrocinnolin-2(3H)-yl)ethyl)-2,3-dihydrobenzofuran-5-sulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-(3-oxo-5,6,7,8-tetrahydrocinnolin-2(3H)-yl)ethyl)-2,3-dihydrobenzofuran-5-sulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Synthesis and Biological Screening

The research on sulfonamide compounds, including structures similar to N-(2-(3-oxo-5,6,7,8-tetrahydrocinnolin-2(3H)-yl)ethyl)-2,3-dihydrobenzofuran-5-sulfonamide, has demonstrated their potential in various scientific applications. A study on the synthesis of ethylated sulfonamides incorporating a 1,4-benzodioxane moiety has shown these compounds to be effective inhibitors of enzymes like lipoxygenase and moderate inhibitors of acetylcholinesterase, butyrylcholinesterase, and α-glucosidase. Additionally, they displayed good antibacterial properties against selected strains, highlighting their potential in medicinal chemistry for drug development (Irshad et al., 2016).

Antimalarial and COVID-19 Applications

Antimalarial sulfonamides have also been investigated for their potential application against COVID-19. Computational calculations and molecular docking studies have identified sulfonamide compounds with significant antimalarial activity, which also demonstrated theoretical promise against SARS-CoV-2 main protease and Spike Glycoprotein. These findings suggest a new avenue for the repurposing of antimalarial sulfonamides in the fight against COVID-19, underlining the versatility and importance of sulfonamide compounds in addressing emerging global health challenges (Fahim & Ismael, 2021).

Antimicrobial and Antiproliferative Properties

Research into N-ethyl-N-methylbenzenesulfonamide derivatives has revealed their effectiveness as antimicrobial and antiproliferative agents, with certain compounds showing significant cytotoxic activity against cancer cell lines. This underscores the potential of sulfonamide derivatives in developing new anticancer therapies, providing a promising path forward in the discovery of novel treatments (El-Gilil, 2019).

Enzymatic Inhibition for Therapeutic Applications

The study of sulfonamides as inhibitors of various enzymes, including carbonic anhydrase and phosphodiesterase, further illustrates the broad spectrum of their potential therapeutic applications. These compounds have shown efficacy in inhibiting enzymes associated with diseases, indicating their value in drug design and development for treating conditions ranging from glaucoma to cancer and beyond (Meanwell et al., 1993).